N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-3,5-bis(trifluoromethyl)benzamide

• IUPAC Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3,5-bis(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H17F6NO3/c1-28-15-6-4-3-5-14(15)16(29-2)10-26-17(27)11-7-12(18(20,21)22)9-13(8-11)19(23,24)25/h3-9,16H,10H2,1-2H3,(H,26,27)
• InChI Key: AFARZGKVFWGDRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC(=O)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)OC
• Molecular Formula: C19H17F6NO3
• Molecular Weight: 421.3 g/mol

Description

“N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-3,5-bis(trifluoromethyl)benzamide” is a complex organic compound. It contains a benzamide group, which is a common feature in many pharmaceutical drugs. The presence of methoxy groups and trifluoromethyl groups can also influence the compound’s properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzamide group would consist of a benzene ring attached to an amide group. The methoxy groups and trifluoromethyl groups would be attached to the benzene ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reagents used and the conditions of the reaction. The benzamide group could undergo reactions typical of amides, while the methoxy and trifluoromethyl groups could influence the reactivity of the benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide, methoxy, and trifluoromethyl groups could affect its solubility, stability, and reactivity.

Future Directions

The future research directions for this compound could include studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action if it is intended to be used as a drug.